Cas no 1354945-11-1 (1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid)

• Product Name: 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid
• CAS No: 1354945-11-1
• MF: C₁₇H₃₅NO₂S
• MW: 317.530304193497
• CID: 2085907
• Update Time: 2025-06-08

1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid
• ETP46464

• Inchi： 1S/C17H35NO2S/c1-17(2,3)20-16(19)18-14-12-10-8-6-4-5-7-9-11-13-15-21/h21H,4-15H2,1-3H3,(H,18,19)
• InChI Key： IQAJUGLSHCJHBS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCCCCCCCCCCS

Additional information on 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid

Introduction to 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid (CAS No. 1354945-11-1)

1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1354945-11-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives characterized by a unique structural arrangement that combines a tert-butyl ester group with a long-chain thiol-substituted carbamic acid moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents and advanced material formulations.

The structure of 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid consists of a highly branched alkyl group (tert-butyl) attached to an ester linkage, which further connects to a dodecyl chain terminated by a thiol (-SH) group. This configuration not only enhances solubility in organic solvents but also provides a versatile platform for further chemical modifications. The long aliphatic chain increases hydrophobicity, while the thiol group introduces reactivity suitable for biological interactions, such as binding to metal ions or participating in disulfide bond formations.

In recent years, the pharmaceutical industry has seen an increasing demand for compounds that exhibit both efficacy and minimal systemic toxicity. 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid has been explored as a potential building block in the synthesis of targeted drug delivery systems and prodrugs. Its ability to undergo selective modifications allows for the creation of molecules with tailored pharmacokinetic profiles. For instance, researchers have investigated its utility in designing ligands for receptor-mediated drug targeting, where the thiol group can form stable complexes with biological targets, thereby improving drug localization and reducing off-target effects.

One of the most compelling aspects of this compound is its application in the development of novel antimicrobial agents. The thiol group in 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid can interact with bacterial cell membranes, disrupting their integrity and leading to cell lysis. Moreover, its bulky tert-butyl ester moiety can prevent rapid metabolism by enzymatic pathways, thereby extending its biological activity. Preliminary studies have demonstrated promising results in combating multidrug-resistant bacterial strains, where traditional antibiotics have shown limited efficacy.

The material science applications of 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid are equally intriguing. Its amphiphilic nature makes it an excellent candidate for creating self-assembling nanostructures, such as micelles and liposomes, which can encapsulate hydrophobic drugs and enhance their bioavailability. These nanoformulations have been explored for various therapeutic applications, including cancer treatment and vaccine development. The stability provided by the tert-butyl ester group ensures that these nanostructures remain intact under physiological conditions, while the thiol functionality allows for covalent attachment to biomolecules, facilitating targeted delivery.

Recent advancements in computational chemistry have further enhanced the understanding of 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid's reactivity and interaction mechanisms. Molecular modeling studies have revealed that the compound can form stable complexes with metal ions such as copper and zinc, which are critical cofactors in numerous enzymatic processes. This property has opened up new avenues for developing metal-based therapeutics that leverage the compound's chelating capabilities. Additionally, computational predictions have identified potential synergistic effects when combining this compound with other pharmacophores, suggesting its role as an effective adjuvant in multi-target drug design.

The synthesis of 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as organometallic chemistry and transition-metal-catalyzed reactions have been employed to construct the desired carbon-sulfur bonds with high precision. These advancements not only improve yield but also minimize unwanted byproducts, ensuring a cleaner synthetic route suitable for industrial applications.

The safety profile of 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid is another critical consideration in its application across various domains. While preliminary toxicological studies suggest moderate toxicity at high concentrations, its potential benefits outweigh these concerns when used under controlled conditions. Researchers are actively investigating ways to mitigate any adverse effects by optimizing dosages and delivery methods. Furthermore, its stability under storage conditions reduces the risk of degradation into harmful byproducts, enhancing its suitability for commercial use.

The future prospects of 1,1-Dimethylethyl Ester-N-(12-Mercaptododecyl)-carbamic Acid are vast and multifaceted. As research continues to uncover new applications in drug discovery and material science, this compound is poised to play an integral role in next-generation therapeutics and functional materials. Its unique structural features provide a rich foundation for innovation, making it a cornerstone in the development of advanced chemical solutions across multiple industries.